molecular formula CH3O3S- B1217627 Methanesulfonate CAS No. 16053-58-0

Methanesulfonate

Cat. No. B1217627
CAS RN: 16053-58-0
M. Wt: 95.1 g/mol
InChI Key: AFVFQIVMOAPDHO-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US04130652

Procedure details

Crude 2-[2-(N-methylcyclohexylamino)-phenylethenyl]-1-pyrroline is produced by heating the solution of 9.1 g (0.03 mole) of 2-(2-ethoxy-2-phenyl-ethenyl)-1-pyrroline-tetrafluoroborate in 20 ml of N-methyl-cyclohexylamine for 2 hours at 100°, and processing the reaction mixture analogously to Example 1. By addition of 2.8 g of methanesulphonic acid to the solution of the crude base in isopropanol, evaporation of this solution in the rotary evaporator and recrystallisation of the residue from ethyl acetate, there is obtained 2-[2-(N-methyl-cyclohexylamino)-phenylethenyl]-1-pyrroline-(1:1)-methanesulphonate, m.p. 163°-164°.
Name
2-(2-ethoxy-2-phenyl-ethenyl)-1-pyrroline tetrafluoroborate
Quantity
9.1 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
2.8 g
Type
reactant
Reaction Step Two

Identifiers

REACTION_CXSMILES
C(O[C:4]([C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1)=[CH:5][C:6]1[CH2:10][CH2:9][CH2:8][N:7]=1)C.F[B-](F)(F)F.[CH3:22][S:23]([OH:26])(=[O:25])=[O:24].[CH3:27][NH:28][CH:29]1[CH2:34][CH2:33][CH2:32][CH2:31][CH2:30]1>>[CH3:27][N:28]([CH:29]1[CH2:34][CH2:33][CH2:32][CH2:31][CH2:30]1)[C:16]1[CH:15]=[CH:14][CH:13]=[CH:12][C:11]=1[CH:4]=[CH:5][C:6]1[CH2:10][CH2:9][CH2:8][N:7]=1.[CH3:22][S:23]([O-:26])(=[O:25])=[O:24] |f:0.1|

Inputs

Step One
Name
2-(2-ethoxy-2-phenyl-ethenyl)-1-pyrroline tetrafluoroborate
Quantity
9.1 g
Type
reactant
Smiles
C(C)OC(=CC1=NCCC1)C1=CC=CC=C1.F[B-](F)(F)F
Name
Quantity
20 mL
Type
reactant
Smiles
CNC1CCCCC1
Step Two
Name
Quantity
2.8 g
Type
reactant
Smiles
CS(=O)(=O)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
to the solution of the crude base in isopropanol, evaporation of this solution
CUSTOM
Type
CUSTOM
Details
in the rotary evaporator and recrystallisation of the residue from ethyl acetate

Outcomes

Product
Name
Type
product
Smiles
CN(C1=C(C=CC=C1)C=CC1=NCCC1)C1CCCCC1
Name
Type
product
Smiles
CS(=O)(=O)[O-]

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.